4-({[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-YL]methyl}(propan-2-YL)carbamoyl)phenyl acetate
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Overview
Description
- Its structure comprises several functional groups, including an oxadiazole ring, a carbamate group, and an acetate moiety.
- The compound’s systematic name is quite lengthy, so it’s often referred to by its simplified name or chemical formula.
4-({[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-YL]methyl}(propan-2-YL)carbamoyl)phenyl acetate: is a synthetic organic compound.
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
- The compound’s mechanism of action depends on its specific targets.
- It may interact with cellular receptors, enzymes, or other biomolecules.
- Further studies are needed to elucidate its precise mode of action.
Comparison with Similar Compounds
Similar Compounds:
Remember that this compound’s full name is quite a mouthful, so researchers often use abbreviations or simplified names for convenience.
Properties
Molecular Formula |
C21H20ClN3O4 |
---|---|
Molecular Weight |
413.9 g/mol |
IUPAC Name |
[4-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl-propan-2-ylcarbamoyl]phenyl] acetate |
InChI |
InChI=1S/C21H20ClN3O4/c1-13(2)25(21(27)16-6-10-18(11-7-16)28-14(3)26)12-19-23-20(24-29-19)15-4-8-17(22)9-5-15/h4-11,13H,12H2,1-3H3 |
InChI Key |
MYAQABFINCUKDS-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)N(CC1=NC(=NO1)C2=CC=C(C=C2)Cl)C(=O)C3=CC=C(C=C3)OC(=O)C |
Origin of Product |
United States |
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